4-Chloro-2-(7-ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol

• IUPAC Name: 4-chloro-2-(7-ethoxy-1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol
• InChI: InChI=1S/C23H26ClN3O3/c1-3-29-21-6-4-5-16-19-14-18(17-13-15(24)7-8-20(17)28)25-27(19)23(30-22(16)21)9-11-26(2)12-10-23/h4-8,13,19,28H,3,9-12,14H2,1-2H3
• InChI Key: QIXGUKNPPJHIPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CCN(CC3)C)N4C2CC(=N4)C5=C(C=CC(=C5)Cl)O
• Molecular Formula: C23H26ClN3O3
• Molecular Weight: 427.9 g/mol

Description

4-Chloro-2-(7-ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol is a useful research compound. Its molecular formula is C23H26ClN3O3 and its molecular weight is 427.93. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-2-(7-ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-2-(7-ethoxy-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spiro Compounds Synthesis and Biological Activity

The synthesis and transformation of related spiro compounds have been explored, demonstrating their potential in creating new chemical entities with desirable biological activities. For instance, the study on the ring transformation of 1,5-benzoxazepines into spirobenzoxazoles showcases the synthetic versatility of these compounds, leading to new structures with possible biological relevance (Kurasawa et al., 1988). Further research into spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines revealed their antimicrobial, anti-inflammatory, and antioxidant activities, indicating the potential for therapeutic applications (Mandzyuk et al., 2020).

Spiro Compounds as Ligands

Spiropiperidines, a related class, have been investigated for their high potency and selectivity as σ-receptor ligands. This research highlights the therapeutic potential of spiro compounds in neurology and pharmacology, offering insights into receptor interaction mechanisms that could be relevant for designing drugs targeting specific receptors (Maier & Wünsch, 2002).

Antimicrobial and Anti-inflammatory Applications

The antimicrobial and anti-inflammatory properties of spiro compounds further emphasize their importance in medicinal chemistry. The study on novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker identified compounds with potent bacterial biofilm and MurB enzyme inhibition activities, suggesting their potential in treating bacterial infections and addressing antibiotic resistance (Mekky & Sanad, 2020).